BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,5-
Dimethylpiperazine: Structure, Properties, and
Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,5-Dimethylpiperazine

Cat. No.: B091223

This guide provides a comprehensive technical overview of 2,5-Dimethylpiperazine, a pivotal
heterocyclic scaffold in modern chemistry. Designed for researchers, scientists, and drug
development professionals, this document delves into the core chemical and physical
properties of 2,5-Dimethylpiperazine, its stereoisomeric forms, synthesis methodologies, and
its expanding applications across various scientific domains. The content herein is synthesized
from established literature and aims to provide both foundational knowledge and practical
insights for laboratory applications.

Molecular Structure and Stereoisomerism

2,5-Dimethylpiperazine is a six-membered heterocyclic compound containing two nitrogen
atoms at positions 1 and 4, with methyl groups substituted at the 2 and 5 positions.[1][2] Its
molecular formula is CeH14N2 with a molecular weight of approximately 114.19 g/mol .[2][3] The
presence of two chiral centers at the C2 and C5 positions gives rise to stereocisomerism,
resulting in cis and trans isomers.

The piperazine ring typically adopts a chair conformation to minimize steric strain. In the trans-
isomer, the two methyl groups are on opposite sides of the ring, with one in an equatorial
position and the other in an axial position in one chair conformation, which can flip to an
axial/equatorial conformation. The cis-isomer has both methyl groups on the same side of the
ring, which can exist in a diaxial or a more stable diequatorial conformation.[4] The

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b091223?utm_src=pdf-interest
https://www.benchchem.com/product/b091223?utm_src=pdf-body
https://www.benchchem.com/product/b091223?utm_src=pdf-body
https://www.benchchem.com/product/b091223?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C106558
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylpiperazine
https://www.chembk.com/en/chem/2,5-dimethylpiperazine
https://pmc.ncbi.nlm.nih.gov/articles/PMC11660472/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

stereochemistry of 2,5-dimethylpiperazine is a critical determinant of its physical properties
and its utility in stereospecific syntheses.
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Caption: Chair conformations of trans and cis-2,5-Dimethylpiperazine.

Physicochemical Properties

The physical and chemical properties of 2,5-dimethylpiperazine are influenced by its isomeric
form. It is typically a colorless to pale yellow liquid or a crystalline solid, with a characteristic
amine odor.[5]
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Property Value Source
Molecular Formula CeH1aN2 [1112]
Molar Mass 114.19 g/mol [3]
Melting Point 113-118 °C [3]
Boiling Point 162-165 °C [3]
Density ~0.8957 g/cm?3 [5]

pKa 9.66 (at 25 °C) [6]

Soluble in water and organic
Solubility solvents like ethanol and

acetone.[5]

The solubility in water is attributed to the ability of the nitrogen atoms to form hydrogen bonds.
[5] The methyl groups contribute to its solubility in non-polar organic solvents.[5] The basicity,

indicated by the pKa value, is a key property for its use in catalysis and as a building block in

medicinal chemistry.

Spectroscopic Characterization

The structural elucidation of 2,5-dimethylpiperazine and its isomers relies on standard
spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR spectra provide information about the chemical environment of the protons. The
signals for the methyl protons and the protons on the piperazine ring will have distinct
chemical shifts and coupling patterns for the cis and trans isomers, allowing for their
differentiation.

o 183C NMR spectra show characteristic signals for the methyl carbons and the carbons of
the heterocyclic ring.[2]

« Infrared (IR) Spectroscopy: The IR spectrum of 2,5-dimethylpiperazine exhibits
characteristic absorption bands for N-H stretching (around 3200-3400 cm~1), C-H stretching
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(around 2800-3000 cm~1), and N-H bending vibrations.

e Mass Spectrometry (MS): Electron ionization mass spectrometry typically shows the
molecular ion peak (M*) and characteristic fragmentation patterns that can be used to
confirm the molecular weight and aspects of the structure.[1][7]

Synthesis of 2,5-Dimethylpiperazine

A common and industrially relevant method for the synthesis of 2,5-dimethylpiperazine is the
catalytic cyclization of 2-aminopropanol-1 (isopropanolamine).[8][9] This process typically
yields a mixture of cis and trans isomers.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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